Cas no 1032228-19-5 (5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1032228-19-5
• MF: C₁₈H₁₆F₃N₅O₂
• MW: 391.347153663635
• CID: 5383622
• Update Time: 2025-05-19

5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]triazole-4-carboxamide
• 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H16F3N5O2/c1-2-28-12-9-7-11(8-10-12)26-16(22)15(24-25-26)17(27)23-14-6-4-3-5-13(14)18(19,20)21/h3-10H,2,22H2,1H3,(H,23,27)
• InChI Key： PGUYVBZNKGZROS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCC)C=C2)C(N)=C(C(NC2=CC=CC=C2C(F)(F)F)=O)N=N1

Additional information on 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(4-Ethoxyphenyl)-N-[2-(Trifluoromethyl)Phenyl]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-1-(4-Ethoxyphenyl)-N-[2-(Trifluoromethyl)Phenyl]-1H-1,2,3-Triazole-4-Carboxamide, identified by the CAS registry number 1032228-19-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system, an amino group, and a trifluoromethyl substituent. The combination of these functional groups makes it a versatile molecule with promising properties in drug design and material science.

The synthesis of 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide involves a series of multi-step reactions that highlight the importance of modern organic chemistry techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. Researchers have explored various strategies, including click chemistry and microwave-assisted synthesis, to optimize the production process of this compound. These methods not only enhance yield but also reduce the environmental footprint associated with its manufacturing.

The structural features of this compound play a crucial role in its biological activity. The presence of the triazole ring system is known to confer stability and bioavailability to the molecule. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the compound's interaction with biological targets such as enzymes and receptors. Recent studies have demonstrated that 5-amino derivatives like this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

In terms of pharmacokinetics, 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide has shown favorable absorption profiles in preclinical models. Its ethoxyphenyl group contributes to lipophilicity, enhancing its ability to cross biological membranes. Furthermore, the amino group may facilitate hydrogen bonding interactions, which are critical for its solubility and distribution within the body. These properties collectively suggest that this compound has strong potential as an orally bioavailable drug candidate.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it binds effectively to specific protein pockets, indicating its potential as a therapeutic agent. Moreover, recent advancements in machine learning algorithms have enabled researchers to predict its toxicity profiles with greater accuracy. Such insights are invaluable for guiding further optimization and clinical development.

In conclusion, 5-amino-1-(4-ethoxyphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1032228-19-5) represents a cutting-edge molecule with diverse applications in the field of medicinal chemistry. Its unique structure and favorable pharmacokinetic properties make it a compelling candidate for drug discovery programs targeting various diseases. As research continues to unfold, this compound is poised to contribute significantly to the advancement of therapeutic interventions in the coming years.